Cas no 1391022-27-7 (2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester)

• Product Name: 2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester
• CAS No: 1391022-27-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD22537918
• CID: 4776477
• Update Time: 2026-02-26

2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester
• methyl 2-amino-2-(hydroxymethyl)pent-4-enoate
• SB33271
• 2-Amino-2-(hydroxymethyl)pent-4-enoic acid methyl ester
• 2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester

• MDL： MFCD22537918
• Inchi： 1S/C7H13NO3/c1-3-4-7(8,5-9)6(10)11-2/h3,9H,1,4-5,8H2,2H3
• InChI Key： JJZWCIAFEWQDBH-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)(CC=C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester

Professional Introduction to 2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester (CAS No. 1391022-27-7)

2-Amino-2-hydroxymethyl-pent-4-enoic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 1391022-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif of a pentenoic acid backbone with both amino and hydroxymethyl functional groups, exhibits promising properties that make it a valuable intermediate in synthetic chemistry and drug development. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for further chemical modifications, making it a versatile building block in the synthesis of more complex molecules.

The structure of 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester is characterized by a conjugated system involving the enone moiety, which is flanked by an amino group at the second carbon and a hydroxymethyl group at the same position. This arrangement imparts both nucleophilicity and electrophilicity to the molecule, allowing it to participate in various types of chemical reactions such as condensation, reduction, and oxidation. The methyl ester group at the carboxyl position further contributes to its stability while providing an additional site for functionalization. Such structural features are highly desirable in medicinal chemistry, where modularity and adaptability are key factors in designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester. Preliminary studies have suggested that this compound may exhibit bioactivity in several therapeutic areas. For instance, its structural similarity to known amino acids could make it a candidate for enzyme inhibition or modulation of metabolic pathways. The enone group has also been associated with anti-inflammatory and antioxidant properties in some natural products, raising the possibility that derivatives of this compound could offer similar benefits. Additionally, the hydroxymethyl functionality provides a site for glycosylation or other bioconjugation strategies, which are increasingly employed in drug design to enhance solubility or target specificity.

One of the most compelling aspects of 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester is its role as a key intermediate in the synthesis of more complex molecules. Its bifunctional nature allows chemists to selectively introduce various substituents at different positions, enabling the construction of diverse molecular architectures. This flexibility is particularly valuable in fragment-based drug discovery, where small molecules like this one serve as starting points for generating libraries of compounds that can be screened for biological activity. The ability to fine-tune the properties of these intermediates through rational chemical design can significantly accelerate the development process toward identifying lead compounds with desired pharmacokinetic profiles.

The synthetic methodologies employed for preparing 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester are also an area of active research. Traditional approaches often involve multi-step sequences starting from readily available precursors such as pentanediols or maleic anhydride derivatives. However, recent advances in catalytic techniques have enabled more efficient and sustainable routes to this compound. For example, transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been explored to introduce specific functional groups with high enantioselectivity. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a biological perspective, the potential applications of 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester are broad and multifaceted. Its structural features suggest that it could interact with biological targets such as enzymes or receptors, potentially leading to therapeutic effects. For example, derivatives of this compound might be designed to inhibit proteases involved in inflammatory pathways or to modulate neurotransmitter systems relevant to neurological disorders. Furthermore, its ability to undergo further derivatization makes it an attractive scaffold for developing prodrugs—compounds that are inactive until metabolically converted into their active form within the body. This approach can enhance drug delivery and improve patient compliance.

The role of computational chemistry has become increasingly prominent in studying compounds like 2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester. Molecular modeling techniques allow researchers to predict how this molecule might behave within biological systems, including its binding affinity to potential targets and its metabolic stability. By integrating experimental data with computational insights, scientists can gain deeper understanding into its pharmacological properties before investing resources into costly synthetic efforts or animal testing. This interdisciplinary approach accelerates the discovery process while minimizing risks associated with trial-and-error experimentation.

In conclusion,2-amino-2-hydroxymethyl-pent-4-enoic acid methyl ester (CAS No. 1391022-27-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for diverse applications ranging from enzyme inhibition to drug delivery systems through prodrug strategies. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,this intermediate will likely remain at forefrontof medicinal chemistry innovation—bridging gaps between laboratory discovery and clinical reality by providing essential building blocks for next-generation therapeutics.